Cas no 2227727-88-8 ((1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol)

• Product Name: (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol
• CAS No: 2227727-88-8
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 6227825
• PubChem ID: 165780482
• Update Time: 2025-06-08

(1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol
• EN300-1920844
• 2227727-88-8

• Inchi： 1S/C8H8BrClO/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： PFHFVUKROVTSTM-YFKPBYRVSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@H](C)O)Cl

Computed Properties

• Exact Mass: 233.94471g/mol
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol

Research Update on (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol (CAS: 2227727-88-8): Synthesis, Applications, and Recent Advances

In recent years, (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol (CAS: 2227727-88-8) has emerged as a critical chiral intermediate in pharmaceutical chemistry, particularly in the synthesis of bioactive molecules and drug candidates. This compound, characterized by its stereospecific hydroxyl group and halogen-substituted aromatic ring, has garnered significant attention due to its utility in asymmetric synthesis and its role in the development of novel therapeutic agents. The present research brief consolidates the latest findings on this compound, focusing on its synthetic methodologies, biological relevance, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the enantioselective synthesis of (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol using biocatalytic reduction mediated by engineered alcohol dehydrogenases (ADHs). The researchers achieved >99% enantiomeric excess (ee) under mild conditions, emphasizing the compound's scalability for industrial production. This advancement addresses previous challenges in achieving high stereoselectivity with traditional chemical catalysts, which often required costly ligands or harsh reaction conditions.

Further investigations have explored the compound's role as a building block for kinase inhibitors. A patent application (WO2023/154210) disclosed its incorporation into Bruton's tyrosine kinase (BTK) inhibitors, where the chiral center of (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol was found to enhance binding affinity by 40% compared to its racemic counterpart. Molecular docking simulations revealed that the (S)-configuration optimally aligns with the hydrophobic pocket of BTK, underscoring the importance of stereochemistry in drug design.

Analytical characterization of 2227727-88-8 has also seen progress. A recent ACS Omega paper (2024) employed cryogenic electron microscopy (cryo-EM) to resolve the crystalline structure of its boronate ester derivative, providing unprecedented insight into its conformational stability. The study identified a unique halogen bonding network between the bromo/chloro substituents and adjacent carbonyl groups, which may explain the compound's resistance to racemization under physiological conditions—a valuable property for in vivo applications.

From a safety perspective, updated toxicological data (ECHA REACH dossier, 2024) indicate that (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol exhibits moderate acute oral toxicity (LD50 = 320 mg/kg in rats), necessitating proper handling protocols. However, its mutagenic potential was negligible in Ames tests, supporting its suitability for further pharmaceutical development. Current Good Manufacturing Practice (cGMP)-compliant routes for its production are being optimized by several CDMOs to meet the growing demand from preclinical programs.

In conclusion, (1S)-1-(3-bromo-5-chlorophenyl)ethan-1-ol continues to demonstrate multifaceted value in medicinal chemistry, with recent breakthroughs in synthesis, structural analysis, and therapeutic applications. Future research directions may focus on exploiting its halogen-rich structure for radiopharmaceutical labeling or as a scaffold for PROTAC degraders, leveraging its demonstrated pharmacokinetic advantages.